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An In-depth Technical Guide on the Solubility of Metaldehyde in Water and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metaldehyde (C₈H₁₆O₄) is a cyclic tetramer of acetaldehyde, primarily utilized as a

molluscicide to control slugs and snails in agriculture and horticulture.[1] Its efficacy and

environmental fate are significantly influenced by its solubility in various media. This technical

guide provides a comprehensive overview of the solubility of metaldehyde in water and a

range of organic solvents. It is intended for researchers, scientists, and professionals in drug

development who require detailed information on the physicochemical properties of this

compound.

Quantitative Solubility Data
The solubility of metaldehyde has been determined in various solvents. The following tables

summarize the available quantitative data, providing a comparative overview.

Table 1: Solubility of Metaldehyde in Water
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Solubility (mg/L) Temperature (°C) pH Source(s)

200 17 Not Specified [2]

222 20 Not Specified [2]

260 30 Not Specified [3]

188 20 7 [4]

220 20 Not Specified

200 20 Not Specified

188 20 Not Specified

Table 2: Solubility of Metaldehyde in Organic Solvents

Solvent Solubility (mg/L) Temperature (°C) Source(s)

Toluene 530 20

Methanol 1730 20

Benzene Very Soluble Not Specified

Chloroform Very Soluble Not Specified

Ethanol Slightly Soluble Not Specified

Diethyl Ether Slightly Soluble Not Specified

Acetone Insoluble Not Specified

Acetic Acid Insoluble Not Specified

Carbon Disulfide Insoluble Not Specified

DMSO
1.82 mg/mL (1820

mg/L)

60 (with sonication

and heating)

Experimental Protocols
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The determination of solubility is a critical experimental procedure. The following sections detail

the methodologies for solubility determination and subsequent quantification of metaldehyde.

Experimental Workflow for Solubility Determination
The workflow for determining the solubility of metaldehyde generally follows the OECD

Guideline 105, employing the shake-flask method.
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Preparation

Equilibration

Analysis

Add excess metaldehyde to solvent

Seal container

Prevent evaporation

Agitate at constant temperature

e.g., 24-48 hours

Allow to settle

Achieve equilibrium

Separate solid and liquid phases

Centrifugation/Filtration

Quantify metaldehyde in supernatant

GC-MS or LC-MS/MS
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Exposure & Metabolism

Central Nervous System Effects

Toxicological Outcome

Ingestion of Metaldehyde

Hydrolysis to Acetaldehyde
(in acidic conditions, e.g., stomach)

Acetaldehyde crosses
blood-brain barrier

Decreased GABA levels Altered Serotonin &
Noradrenaline levels

Reduced inhibitory neurotransmission

CNS Excitation

Convulsions, tremors, ataxia

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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